Cas no 2228570-46-3 (2-chloro-4-(2-methylbut-3-yn-2-yl)phenol)

• Product Name: 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol
• CAS No: 2228570-46-3
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 6448544
• PubChem ID: 165639226
• Update Time: 2025-05-21

2-chloro-4-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol
• 2228570-46-3
• EN300-1981448

• Inchi： 1S/C11H11ClO/c1-4-11(2,3)8-5-6-10(13)9(12)7-8/h1,5-7,13H,2-3H3
• InChI Key： UFXAIMCDJKBDAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#C)(C)C)O

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol

Introduction to 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol (CAS No: 2228570-46-3)

2-chloro-4-(2-methylbut-3-yn-2-yl)phenol, identified by the CAS number 2228570-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features that include a chloro substituent at the para position relative to a terminal alkyne group. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural motif of 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol consists of a benzene ring modified with a chlorine atom at the 2-position and an alkyne-linked chain at the 4-position. The alkyne component, specifically 2-methylbut-3-yn-2-yl, introduces a branched alkyl group with a triple bond, which can serve as a versatile handle for further chemical modifications. This bifunctional nature of the compound allows for diverse synthetic pathways, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. Phenols are well-known for their antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable scaffolds in the development of therapeutic agents. The chloro substituent in 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol enhances its reactivity, particularly in nucleophilic aromatic substitution reactions, which can be exploited to introduce additional functional groups or link the compound to other bioactive molecules.

The terminal alkyne group in this compound is particularly noteworthy, as alkynes have been extensively utilized in cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of natural products and drug candidates. The 2-methylbut-3-yn-2-yl moiety not only provides a reactive site for such transformations but also introduces steric and electronic effects that can influence the compound's biological activity.

Recent studies have highlighted the potential of phenolic derivatives in addressing various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The structural features of 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol make it an attractive candidate for investigating its pharmacological properties. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to interact with target proteins through hydrophobic and hydrogen bonding interactions could be leveraged to develop novel therapeutic strategies.

The synthesis of 2-chloro-4-(2-methylbut-3-yn-2-yl)phenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation of a precursor phenol derivative followed by Sonogashira coupling to introduce the alkyne moiety. The use of palladium catalysts and appropriate ligands is crucial for achieving efficient coupling reactions while minimizing side products. Advances in catalytic systems have enabled more sustainable and scalable synthetic routes, which are essential for industrial applications.

The biological evaluation of 2-chloro-4-(2-methylbut-3-yn-2-yllphenol has been conducted using various cell-based assays and biochemical assays. These studies aim to elucidate its mechanism of action and assess its potential as a lead compound for drug development. For example, cytotoxicity assays have been performed to evaluate its effects on cancer cell lines, while enzyme inhibition assays have been used to investigate its interactions with key enzymes involved in metabolic pathways. Such studies provide critical insights into the compound's pharmacological profile and help guide further optimization efforts.

The versatility of 2-chloro-a( -methylbut-a-yllphenol extends beyond its potential as an active pharmaceutical ingredient (API). Its structural features make it an excellent starting material for generating libraries of derivatives through combinatorial chemistry or high-throughput screening (HTS). By modifying either the chloro substituent or the alkyne group, researchers can explore a wide range of chemical space, increasing the likelihood of identifying compounds with enhanced potency and selectivity.

In conclusion, 22chlor04( 22methylbu03ylna phenol CAS No: 2228570a46a33 is a structurally unique phenolic derivative with significant potential in pharmaceutical research. Its combination of reactive functional groups and favorable physicochemical properties makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, 22chlor04( 22methylbu03ylna phenol will undoubtedly play a crucial role in shaping the future of medicinal chemistry.